Cas no 73-31-4 (Melatonin)

Melatonin Properties

Names and Identifiers

• N-(2-(5-Methoxy-1H-indol-3-yl)ethyl)acetamide
• 3-(N-ACETYL-2-AMINOETHYL)-5-METHOXYINDOLE
• 5-METHOXY-N-ACETYLTRYPTAMINE
• ACETYL-5-METHOXYTRYPTAMINE
• AKOS BB-4935
• MELATONIN
• MLT
• N-[2-(5-METHOXY-1H-INDOL-3-YL)ETHYL]ACETAMIDE
• N-(2-(5-methoxyindol-3-yl)ethyl)acetamide
• N-ACETYL-5-METHOXYTRYPTAMINE
• TIMTEC-BB SBB003265
• Acetamide, N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-
• Acetamide, N-[2-(5-methoxyindol-3-yl)ethyl]-
• Acetamide,N-[2-(5-methoxy-1H-indol-3-yl)ethyl]
• Melatonin(N-Acetyl-5-methoxytryptamine)
• n-(2-(5-methoxy-1h-indol-3-yl)ethyl)-acetamid
• n-(2-(5-methoxyindol-3-yl)ethyl)-acetamid
• 3-N-Acetyl-5-methoxyl tryptamine
• MELATONIN F&amp
• D VERSION FOR VETERINARY US
• Melatonin (MLT)
• MELATONIN(SH)
• Melatonine
• Circadin
• Melatonin (AS)
• Melovine
• primex
• [ "" ]
• Melatol
• Melatonex
• N-[2-(5-methoxyindol-3-yl)ethyl]acetamide
• N-acetyl-5-methoxy-tryptamine
• JL5DK93RCL
• Acetamide, N-(2-(5-methoxyindol-3-yl)ethyl)-
• BR
• Melatonin
• MLS000859594
• MLS001240204
• MLS001055382
• SMR000326666
• MLSMR
• Melatonin standard substance
• +Expand

• MDL： MFCD00005655
• InChIKey： DRLFMBDRBRZALE-UHFFFAOYSA-N
• Inchi： 1S/C13H16N2O2/c1-9(16)14-6-5-10-8-15-13-4-3-11(17-2)7-12(10)13/h3-4,7-8,15H,5-6H2,1-2H3,(H,14,16)
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])C([H])([H])N([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 232.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.121177757 g/mol
• Heavy Atom Count: 17
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.1
• Molecular Weight: 232.28

Experimental Properties

• LogP: 2.24600
• PSA: 54.12000
• Merck: 5816
• Refractive Index: 1.6450 (estimate)
• Boiling Point: 512.8°C at 760 mmHg
• Melting Point: 116.5-118 °C (lit.)
• Vapor Pressure: 1.4X10-7 mm Hg at 25 °C (est)
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Solubility: Soluble in ethanol to at least 50mg/ml
• Color/Form: 1.0 mg/mL in methanol
• Color/Form: Powder
• Solubility: Uncertain
• Sensitiveness: Sensitive to light
• Density: 1.1099 (rough estimate)

Melatonin Security Information

• Symbol: GHS02 GHS06 GHS08
• RTECS：AC5955000
• WGK Germany：2
• Safety Instruction： S24/25
• Risk Phrases：R60
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 11-23/24/25-39/23/24/25
• Signal Word：Danger
• FLUKA BRAND F CODES：8-10-23
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Melatonin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%